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Compound of Interest

Compound Name: 3-chloro-5-(methylsulfanyl)aniline

CAS No.: 1822986-10-6

Cat. No.: B6251308

Get Quote

Structural Architecture, Synthetic Methodologies,
and Medicinal Utility
Executive Summary
3-Chloro-5-(methylsulfanyl)aniline (also known as 3-chloro-5-(methylthio)aniline) is a

polysubstituted aromatic amine utilized as a high-value scaffold in the synthesis of

agrochemicals and pharmaceutical active ingredients (APIs). Its structural significance lies in its

"meta-meta" substitution pattern relative to the amine, providing a unique electronic profile that

combines the inductive electron-withdrawing nature of chlorine ($ \sigma_I > 0 $) with the

resonance-donating capacity of the methylsulfanyl group.

This guide outlines the physicochemical profile, advanced synthetic routes emphasizing

transition-metal catalysis, and the molecule's critical role as a "hinge-binding" motif in kinase

inhibitor discovery.

Physicochemical Profile & Structural Analysis
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The molecule consists of an aniline core flanked by a halogen and a thioether. This specific

arrangement is lipophilic and metabolically active. The sulfur atom serves as a "soft" metabolic

handle, capable of oxidation to sulfoxides ($ -S(=O)Me

-SO_2Me $) in vivo, altering polarity and solubility.

Property Value / Description

IUPAC Name 3-chloro-5-(methylsulfanyl)aniline

CAS Number
1822986-10-6 (Primary); 1783-81-9 (Generic

isomer class often cited)

Molecular Formula

Molecular Weight 173.66 g/mol

Appearance
Pale yellow to brown viscous oil or low-melting

solid

Solubility
Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

in Water

pKa (Conjugate Acid)
~3.5 - 4.0 (Estimated; reduced basicity due to

Cl-withdrawal)

Electronic Effect

Cl:

(Deactivating); SMe:

(Activating);

:

(Strongly Activating)

Synthetic Architecture
The synthesis of 3,5-disubstituted anilines is synthetically challenging due to the directing

effects of standard aromatic substitution. A standard Nucleophilic Aromatic Substitution (

) is often non-viable because the leaving groups (halogens) are meta to each other, lacking the
necessary ortho/para electron-withdrawing activation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6251308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Therefore, the Transition-Metal Catalyzed C-S Coupling (Ullmann-type or Buchwald-Hartwig) is

the preferred methodology for high-purity synthesis.

Primary Route: Copper-Catalyzed Thiolation of 3,5-
Dichloroaniline
This route utilizes commercially available 3,5-dichloroaniline. By leveraging the difference in

statistical probability and catalyst tuning, one chlorine atom can be selectively displaced by

sodium thiomethoxide.

Reaction Scheme:

Experimental Protocol: Selective Mono-Thiolation
Note: This protocol assumes the use of standard Schlenk line techniques due to the air-

sensitivity of the catalyst system and the odor of thiolates.

Reagents:

3,5-Dichloroaniline (1.0 equiv)

Sodium Thiomethoxide (NaSMe) (1.1 equiv)

Copper(I) Iodide (CuI) (10 mol%)

Ligand: 1,10-Phenanthroline or L-Proline (20 mol%)

Solvent: DMSO (Anhydrous)

Step-by-Step Methodology:

Inert Setup: Flame-dry a reaction flask equipped with a magnetic stir bar and purge with

Argon.

Solvent Deoxygenation: Degas DMSO by sparging with Argon for 30 minutes. Causality:

Oxygen poisons the Cu(I) catalyst, leading to homocoupling of the thiol (disulfide formation)

rather than C-S bond formation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6251308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Loading: Add 3,5-dichloroaniline (162 mg, 1 mmol), CuI (19 mg, 0.1 mmol), and Ligand (0.2

mmol) to the flask.

Reagent Addition: Add NaSMe (77 mg, 1.1 mmol) quickly to avoid moisture absorption. Seal

the flask.

Reaction: Inject DMSO (5 mL) and heat the mixture to 110°C for 12-18 hours.

Monitoring: Monitor via TLC (Hexane/EtOAc 8:2) or LC-MS. Look for the mass shift from

161/163 (dichloro) to 173/175 (product).

Work-up: Cool to room temperature. Dilute with water (20 mL) and extract with Ethyl Acetate

(3 x 15 mL).

Odor Control: Treat the aqueous waste with bleach (sodium hypochlorite) to oxidize any

unreacted thiomethoxide, neutralizing the stench.

Purification: Dry organic layer over

, concentrate, and purify via silica gel column chromatography.

Synthetic Workflow Diagram (DOT)

Figure 1: Copper-Catalyzed Selective Mono-Thiolation Workflow
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Reactivity & Medicinal Chemistry Applications[2][3]
In drug discovery, this aniline serves as a critical "Left-Hand Side" (LHS) or "Right-Hand Side"

(RHS) building block for kinase inhibitors.
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1. The "Hinge Binder" Concept
Many kinase inhibitors (e.g., Gefitinib, Imatinib analogues) utilize an aniline moiety to form

hydrogen bonds with the hinge region of the ATP-binding pocket.

The Amino Group (

): Acts as a Hydrogen Bond Donor (HBD) to the backbone carbonyl of the kinase.

The 3-Cl / 5-SMe Pattern: These substituents occupy the hydrophobic "Selectivity Pocket"

(often the Gatekeeper region). The SMe group is particularly valuable because it is a

"bioisostere" of a methoxy group but with different electronic properties and lipophilicity (

).

2. Metabolic Switching
The methylsulfanyl group ($ -SMe $) provides a site for metabolic tuning.

Phase I Metabolism: Cytochrome P450 enzymes can oxidize the sulfur to a Sulfoxide ($ -

S(=O)Me

-SO_2Me $).

Strategic Design: Drug hunters often start with the -SMe analogue. If the molecule is too

lipophilic (high LogD), they rely on in vivo oxidation to the more polar sulfoxide/sulfone to

improve clearance and solubility without losing target potency.

Functionalization Workflow Diagram (DOT)
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Figure 2: Divergent Functionalization Pathways in Drug Design
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Safety & Handling Protocols
Hazard Identification:

Acute Toxicity: Anilines are generally toxic if swallowed, inhaled, or absorbed through the

skin. They can cause methemoglobinemia (oxidation of hemoglobin), leading to cyanosis

(blue skin) and hypoxia.

Odor: While the aniline itself has a faint amine odor, the methylsulfanyl group and any trace

thiolate precursors carry a potent, disagreeable stench (rotten cabbage/garlic).

Handling Requirements:

Engineering Controls: All operations must be performed inside a certified chemical fume

hood.

PPE: Nitrile gloves (double-gloving recommended for thiols), lab coat, and safety goggles.

Waste Disposal:

Thiol Waste: Must be segregated. Treat with dilute bleach (5-10% NaOCl) to oxidize sulfur

species before disposal.
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Halogenated Organics: Dispose of in the halogenated waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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